1-methyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]triazole-4-carboxamide
• InChI: InChI=1S/C17H23N7O/c1-23-11-15(20-22-23)17(25)18-13-6-8-24(9-7-13)16-10-12-4-2-3-5-14(12)19-21-16/h10-11,13H,2-9H2,1H3,(H,18,25)
• InChI Key: CEGNTWNJFSHIDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3
• Molecular Formula: C17H23N7O
• Molecular Weight: 341.4 g/mol

Description

1-methyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H23N7O and its molecular weight is 341.419. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Inhibition Studies

• A series of compounds including 1-methyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide has been synthesized and evaluated for positive inotropic activity. Some derivatives exhibited favorable activity compared to standard drugs (Ji-Yong Liu et al., 2009).

Heterocyclic Synthesis

• Research involving piperidinium 6-amino-5-cyano-3-N-(4-methylphenyl)carbamoyl-4-phenyl-1,4-dihydro-pyridine-2-thiolate has led to the formation of 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides. This research contributes to the development of complex heterocyclic structures (V. Dotsenko et al., 2012).

Antimicrobial Activities

• Compounds like 1-methyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide have been examined for their antimicrobial properties. Studies have shown that certain synthesized compounds demonstrate significant antimicrobial activity (Serap Başoğlu et al., 2013).

Drug Synthesis and Receptor Interaction

• In the field of medicinal chemistry, such compounds have been synthesized and evaluated for their interaction with receptors, contributing to the development of potential therapeutic agents (Reginald O. Cann et al., 2012).

Polymer Chemistry

• This compound has also found its application in polymer chemistry, specifically in the synthesis of ordered poly(amide-acylhydrazide-amide) polymers, showcasing its versatility in different scientific domains (Shuyan Yu et al., 1999).